NEUROTROPHIN-3, HUMAN
Overview
Description
Neurotrophin-3, also known as human neurotrophin-3, is a protein encoded by the NTF3 gene in humans. It belongs to the neurotrophin family, which includes nerve growth factor, brain-derived neurotrophic factor, and neurotrophin-4. Neurotrophin-3 plays a crucial role in the development, survival, and differentiation of neurons in both the peripheral and central nervous systems. It supports the survival of existing neurons and promotes the growth and differentiation of new neurons and synapses .
Preparation Methods
Synthetic Routes and Reaction Conditions: Neurotrophin-3 can be synthesized using recombinant DNA technology. The gene encoding neurotrophin-3 is inserted into an expression vector, which is then introduced into a host cell, such as Escherichia coli or mammalian cells. The host cells are cultured under specific conditions to express the neurotrophin-3 protein, which is then purified using chromatography techniques .
Industrial Production Methods: In industrial settings, large-scale production of neurotrophin-3 involves the use of bioreactors. The recombinant host cells are grown in bioreactors with controlled temperature, pH, and nutrient supply. The expressed neurotrophin-3 is harvested and purified through a series of filtration and chromatography steps to ensure high purity and activity .
Chemical Reactions Analysis
Types of Reactions: Neurotrophin-3 primarily undergoes binding reactions with its receptors, such as TrkC and TrkB. These interactions trigger downstream signaling pathways that influence neuronal survival, differentiation, and growth .
Common Reagents and Conditions: The binding reactions of neurotrophin-3 with its receptors typically occur under physiological conditions, such as neutral pH and body temperature. Reagents used in these studies include recombinant neurotrophin-3 protein, receptor-expressing cells, and various buffers to maintain the appropriate conditions .
Major Products Formed: The major products of neurotrophin-3 interactions are activated receptor complexes and subsequent intracellular signaling molecules. These products lead to various cellular responses, including gene expression changes and cytoskeletal rearrangements .
Scientific Research Applications
Neurotrophin-3 has a wide range of scientific research applications:
Chemistry: Neurotrophin-3 is used in studies investigating protein-protein interactions and receptor binding kinetics.
Biology: It is essential for research on neuronal development, neurogenesis, and synaptic plasticity.
Medicine: Neurotrophin-3 is explored for its potential therapeutic applications in neurodegenerative diseases, spinal cord injuries, and peripheral neuropathies.
Mechanism of Action
Neurotrophin-3 exerts its effects by binding to specific receptors on the surface of neurons, primarily TrkC and, to a lesser extent, TrkB. Upon binding, these receptors undergo dimerization and autophosphorylation, activating downstream signaling pathways such as the MAPK/ERK, PI3K/Akt, and PLC-γ pathways. These pathways regulate various cellular processes, including survival, differentiation, and growth of neurons .
Comparison with Similar Compounds
Neurotrophin-3 is part of the neurotrophin family, which includes:
Nerve Growth Factor (NGF): Primarily binds to TrkA receptors and is crucial for the survival and maintenance of sympathetic and sensory neurons.
Brain-Derived Neurotrophic Factor (BDNF): Binds to TrkB receptors and is widely expressed in the central nervous system, playing a key role in synaptic plasticity and cognitive functions.
Neurotrophin-4 (NT-4): Also binds to TrkB receptors and shares similar functions with BDNF but has a more limited expression pattern
Neurotrophin-3 is unique in its ability to activate both TrkC and TrkB receptors, allowing it to influence a broader range of neuronal populations compared to other neurotrophins .
Properties
CAS No. |
130939-66-1 |
|---|---|
Molecular Formula |
C10H12F2O |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
